Cas no 2761-09-3 (3-Hydroxypropyl methacrylate)

• Product Name: 3-Hydroxypropyl methacrylate
• CAS No: 2761-09-3
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD00051317
• CID: 255325
• PubChem ID: 17694
• Update Time: 2025-04-19

3-Hydroxypropyl methacrylate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,2-methyl-, 3-hydroxypropyl ester
• 1,3-Propylene glycol methacrylate
• 3-Hydroxypropyl methacrylate
• Methacrylic acid, 3-hydroxypropyl ester
• Propenoic acid, 2-methyl-, hydroxypropyl ester
• 2-Propenoic acid, 2-methyl-, 3-hydroxypropyl ester
• 3-hydroxypropyl 2-methylprop-2-enoate
• GNSFRPWPOGYVLO-UHFFFAOYSA-N
• 523A6318HJ
• hydroxypropylmethacrylate
• 3-Hydroxypropyl 2-methylacrylate #
• TRA0045070
• FCH1115358
• Poly(oxy(methyl-1,2-ethanediyl)), alpha-(2-methyl-1-oxo-2-
• NS00019664
• 3-HYDROXYPROPYLMETHACRYLATE
• UNII-523A6318HJ
• 2761-09-3
• 1,3-propanediol monomethacrylate
• AKOS024437764
• A12375
• SCHEMBL15480
• DTXSID0062630
• AS-68327
• Q27260952
• EINECS 220-426-2
• 3-METHACRYLOYLOXYPROPANOL
• AMY18806
• DTXCID3037705

• MDL： MFCD00051317
• Inchi： 1S/C7H12O3/c1-6(2)7(9)10-5-3-4-8/h8H,1,3-5H2,2H3
• InChI Key： GNSFRPWPOGYVLO-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)CCCO

Computed Properties

• Exact Mass: 144.07866
• Monoisotopic Mass: 144.078644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.03
• Boiling Point: 213.5°Cat760mmHg
• Flash Point: 96.7°C
• Refractive Index: 1.446 
• PSA: 46.53